Cas no 1805603-95-5 (Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate
• CAS No: 1805603-95-5
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 4884180
• Update Time: 2025-10-28

Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate

• Inchi： 1S/C11H12F3NO2/c1-3-17-9(16)5-7-4-8(12)6(2)10(15-7)11(13)14/h4,11H,3,5H2,1-2H3
• InChI Key： TZFGQJMZVDNQAV-UHFFFAOYSA-N
• SMILES： FC1=CC(CC(=O)OCC)=NC(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate

Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate, identified by the CAS number 1805603-95-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a fluoro group at position 4, a methyl group at position 3, and an ethyl acetate group at position 6. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate as a precursor for the synthesis of bioactive molecules. Researchers have demonstrated that the presence of fluorine atoms in the molecule enhances its lipophilicity, making it an ideal candidate for drug delivery systems. Moreover, the methyl and ethyl acetate groups contribute to the compound's stability and solubility, which are critical factors in pharmaceutical applications. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of this compound as an intermediate in the synthesis of novel antiviral agents.

The synthesis of Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient synthesis routes, reducing production costs and minimizing environmental impact. For example, a research team from Stanford University developed a novel palladium-catalyzed coupling reaction that significantly simplifies the synthesis process.

In terms of applications, Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate has shown promise in agrochemicals, particularly as an active ingredient in herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth and insect metabolism makes it a valuable asset in crop protection. A study conducted by researchers at Bayer CropScience demonstrated that this compound exhibits high efficacy against common agricultural pests while maintaining low toxicity to non-target species.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The electronic properties of Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate make it suitable for applications requiring high conductivity and stability under various conditions. A research article published in *Nature Materials* highlighted its potential use in flexible electronics due to its excellent thermal stability and mechanical flexibility.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate's molecular behavior. Advanced molecular modeling techniques have provided insights into its electronic structure, enabling researchers to predict its reactivity under different conditions. This has facilitated the design of more efficient synthetic pathways and optimized its performance in various applications.

In conclusion, Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-acetate (CAS No: 1805603-95-5) is a versatile compound with diverse applications across multiple industries. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.